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Compound of Interest

Compound Name: Poly(vinyl butyral)
CAS No.: 63148-65-2
Cat. No.: B1164891
Get Quote
. J

Essential protocols for the safe handling, personal protection, and disposal of Poly(vinyl
butyral) (PVB) are critical for maintaining a secure laboratory environment. This guide provides
immediate, actionable information for researchers, scientists, and drug development
professionals to minimize risks and ensure operational efficiency.

Poly(vinyl butyral) is generally not classified as a hazardous substance.[1][2][3] The primary
occupational hazards are associated with the inhalation of dust particles and thermal burns
from contact with molten polymer.[4][5] Adherence to proper personal protective equipment
(PPE) protocols and handling procedures is paramount to mitigate these risks.

Personal Protective Equipment (PPE) for Handling
Poly(vinyl butyral)

A systematic approach to PPE selection is the first line of defense. The following table
summarizes the recommended PPE for handling PVB in its various forms.
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PPE Category Item

Specifications

Eye and Face Protection Safety Glasses or Goggles

Must comply with ANSI Z87.1
or European Standard EN166.
Should feature side shields for
enhanced protection against
dust particles.[1][6]

Hand Protection Chemical-Resistant Gloves

For handling PVB powder or
pellets, nitrile or neoprene
gloves provide an adequate
barrier.[7] When handling hot
or molten polymer, thermal-
resistant gloves are required.
[4] Always inspect gloves for

integrity before use.[3]

Laboratory Coat or Long-

Body Protection )
Sleeved Clothing

A standard lab coat or long-
sleeved shirt and pants are
recommended to prevent skin
contact with PVB dust.[4] For
tasks with a high risk of dust
generation, disposable

coveralls may be appropriate.

Respiratory Protection Dust Mask or Respirator

In situations where dust
formation is likely and
ventilation is inadequate, a
NIOSH-approved N95 dust
mask or a respirator with a
particulate filter (P1) should be

worn.[1]

Occupational Exposure Limits for Poly(vinyl butyral)

Dust

As Poly(vinyl butyral) is considered a "Particulate Not Otherwise Regulated" (PNOR), the

following occupational exposure limits apply:
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Exposure Limit (8-hour Time-Weighted
Regulatory Body

Average)
OSHA (Occupational Safety and Health Total Dust: 15 mg/m?3 Respirable Fraction: 5
Administration) mg/m3[8][9]

Inhalable Particles: 10 mg/m3 Respirable
ACGIH (American Conference of Governmental Particles: 3 mg/m3 (Recommended for insoluble
Industrial Hygienists) or poorly soluble particles not otherwise
specified)[8]

Operational Plan: Safe Handling and Disposal of
Poly(vinyl butyral)

A clear, step-by-step approach to handling and disposal ensures both safety and regulatory

compliance.

Experimental Protocol: Safe Handling Workflow

e Preparation:

o Ensure the work area is well-ventilated. A fume hood or local exhaust ventilation is
recommended for procedures that may generate dust.[1][2]

o Don all required PPE as outlined in the table above.
o Keep containers of PVB closed when not in use to minimize dust dispersion.
» Handling:

o Avoid actions that can create dust clouds, such as vigorous shaking or pouring from a
height.

o If heating PVB, use appropriate equipment with temperature controls to prevent
decomposition, which may release hazardous fumes.[4]

o In case of skin contact, wash the affected area with soap and water.[3] For eye contact,
flush with water for several minutes.[1][10]
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e Post-Handling:

o Clean the work area using a vacuum with a HEPA filter or wet wiping methods to minimize
dust generation. Avoid dry sweeping.

o Properly remove and dispose of contaminated PPE.

o Wash hands thoroughly after handling the material.[3]

Disposal Plan: Waste Management

Proper disposal of Poly(vinyl butyral) waste is essential to prevent environmental
contamination.

e Solid Waste:
o Collect excess or waste PVB in a suitable, labeled container with a secure lid.[1][2]

o Dispose of the waste in accordance with local, state, and federal regulations. In many
cases, it can be disposed of as non-hazardous industrial waste.

» Recycling:

o Poly(vinyl butyral) is a recyclable thermoplastic.[1][4] Investigate local recycling
programs that accept PVB waste.

o The primary source of recycled PVB is from laminated glass, such as car windshields.[6]
[11] The recycling process involves separating the PVB from the glass, shredding it, and
processing it into pellets for reuse.[4][11]

Visualizing the Safe Handling Workflow

The following diagram illustrates the logical steps for the safe handling of Poly(vinyl butyral)
from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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